3-(m-Methoxyphenyl)-3-propyl-1-(2-propynyl)pyrrolidine

• CAS No.: 69551-97-9
• Molecular Formula: C17H23NO
• Molecular Weight: 257.37 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)-3-propyl-1-prop-2-ynylpyrrolidine
• InChI: InChI=1S/C17H23NO/c1-4-9-17(10-12-18(14-17)11-5-2)15-7-6-8-16(13-15)19-3/h2,6-8,13H,4,9-12,14H2,1,3H3
• InChI Key: YDRJTYWSYJJAPR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1(CCN(C1)CC#C)C2=CC(=CC=C2)OC

Description

3-(m-Methoxyphenyl)-3-propyl-1-(2-propynyl)pyrrolidine is a synthetic organic compound belonging to the pyrrolidine class It is characterized by the presence of a methoxyphenyl group, a propyl group, and a propynyl group attached to the pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(m-Methoxyphenyl)-3-propyl-1-(2-propynyl)pyrrolidine typically involves multi-step organic reactions. One common method involves the reaction of m-methoxybenzaldehyde with propargyl bromide in the presence of a base to form the corresponding propargyl ether. This intermediate is then subjected to a cyclization reaction with propylamine to form the pyrrolidine ring. The reaction conditions often include the use of solvents such as dichloromethane or ethanol and catalysts like palladium or copper compounds to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as column chromatography and recrystallization are employed to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

3-(m-Methoxyphenyl)-3-propyl-1-(2-propynyl)pyrrolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the propynyl group to a propyl group.

Substitution: Nucleophilic substitution reactions can occur at the methoxyphenyl group, where the methoxy group can be replaced by other functional groups using reagents like sodium hydride and alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Hydrogen gas, palladium catalyst, ethanol or methanol as solvents.

Substitution: Sodium hydride, alkyl halides, aprotic solvents like dimethylformamide (DMF).

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Saturated hydrocarbons.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

3-(m-Methoxyphenyl)-3-propyl-1-(2-propynyl)pyrrolidine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(m-Methoxyphenyl)-3-propyl-1-(2-propynyl)pyrrolidine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 3-octyl-3-(prop-2-ynyl)pyrrolidine
• 3-cyclohexylmethyl-3-(prop-2-ynyl)pyrrolidine
• 3-carboxy-3-(prop-2-ynyl)pyrrolidine

Uniqueness

3-(m-Methoxyphenyl)-3-propyl-1-(2-propynyl)pyrrolidine is unique due to the presence of the methoxyphenyl group, which imparts distinct chemical and biological properties. This differentiates it from other similar compounds that may lack this functional group or have different substituents, leading to variations in their reactivity and applications .